Cas no 2213-79-8 (Methyl 2-chloro-3,5-dinitrobenzoate)

• Product Name: Methyl 2-chloro-3,5-dinitrobenzoate
• CAS No: 2213-79-8
• MF: C₈H₅ClN₂O₆
• MW: 260.588101148605
• CID: 288400
• PubChem ID: 248909
• Update Time: 2025-04-19

Methyl 2-chloro-3,5-dinitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-chloro-3,5-dinitro-, methyl ester
• methyl 2-chloro-3,5-dinitrobenzoate
• 2-Chlor-3,5-dinitro-benzoesaeure-methylester
• 2-Chlor-3.5-dinitro-benzoesaeure-methylester
• 2-chloro-3,5-dinitro-benzoic acid methyl ester
• AC1L6NCQ
• AC1Q5AL0
• AR-1H9138
• CTK4E8746
• methyl 2-chloro-3,5-dinitrobenzenecarboxylate
• methyl-2-chloro-3,5-dinitrobenzoate
• NSC66543
• ST018735
• MFCD00085475
• methyl2-chloro-3,5-dinitrobenzoate
• CS-0206924
• AKOS003342266
• 2213-79-8
• DTXSID30290098
• RJQRHZYXGHSNKQ-UHFFFAOYSA-N
• SCHEMBL6626231
• NSC-66543
• methyl 2-chloro-3,5-dinitro-benzoate
• LS-07264
• EN300-749144
• Methyl 2-chloro-3,5-dinitrobenzoate

• Inchi： 1S/C8H5ClN2O6/c1-17-8(12)5-2-4(10(13)14)3-6(7(5)9)11(15)16/h2-3H,1H3
• InChI Key： RJQRHZYXGHSNKQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C(=O)OC)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.98365
• Monoisotopic Mass: 259.9836136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 112.58